Cas no 953992-77-3 (2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide)

• Product Name: 2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide
• CAS No: 953992-77-3
• MF: C₁₈H₂₄ClFN₂O
• MW: 338.847367286682
• CID: 6456738
• Update Time: 2025-05-20

2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide
• 2-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]-6-fluorobenzamide
• Benzamide, 2-chloro-N-[(1-cyclopentyl-4-piperidinyl)methyl]-6-fluoro-

• Inchi： 1S/C18H24ClFN2O/c19-15-6-3-7-16(20)17(15)18(23)21-12-13-8-10-22(11-9-13)14-4-1-2-5-14/h3,6-7,13-14H,1-2,4-5,8-12H2,(H,21,23)
• InChI Key： GFQIRSYGYFJPLF-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2CCCC2)CC1)(=O)C1=C(F)C=CC=C1Cl

Additional information on 2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide

Introduction to 2-Chloro-N-(1-Cyclopentylpiperidin-4-yl)methyl-6-Fluorobenzamide (CAS No. 953992-77-3)

2-Chloro-N-(1-Cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide, with the CAS number 953992-77-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro and fluoro substituent on the benzamide ring, as well as a cyclopentylpiperidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide typically involves multi-step reactions, including the formation of the piperidine ring, the introduction of the cyclopentyl group, and the final coupling with the substituted benzamide. The precise synthetic route can vary depending on the specific conditions and reagents used, but common methods include palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution.

In recent years, 2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide has been studied for its potential as a therapeutic agent in various medical conditions. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs. Research has shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity in a manner that could be beneficial for treating neurological disorders, pain management, and other conditions.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide. The researchers found that this compound exhibited high affinity for certain GPCRs and demonstrated promising in vitro activity. Additionally, preliminary in vivo studies suggested that it could have potential as a lead compound for further drug development.

The biological activity of 2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide is not limited to GPCR modulation. It has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many diseases, and compounds that can effectively reduce inflammation without significant side effects are highly sought after. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in various inflammatory processes.

The safety profile of 2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide is another critical aspect of its evaluation as a potential therapeutic agent. Preclinical studies have generally indicated that it has a favorable safety profile, with no major toxicological concerns observed at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In addition to its therapeutic potential, 2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide has also been studied for its use as a research tool in academic and industrial laboratories. Its unique structure and biological activities make it a valuable compound for investigating receptor-ligand interactions and for developing new assays and screening methods.

The future prospects for 2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity, as well as to improve its pharmacokinetic properties. Clinical trials may be initiated in the near future to evaluate its efficacy and safety in human subjects.

In conclusion, 2-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-6-fluorobenzamide (CAS No. 953992-77-3) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an important molecule for further investigation and development in the fields of medicinal chemistry and pharmaceutical science.